Cas no 2228918-44-1 (4-(1-cyclobutylethyl)piperidine)

• Product Name: 4-(1-cyclobutylethyl)piperidine
• CAS No: 2228918-44-1
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6219396
• PubChem ID: 54318210
• Update Time: 2025-06-11

4-(1-cyclobutylethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-cyclobutylethyl)piperidine
• EN300-1803990
• SCHEMBL21103464
• 2228918-44-1

• Inchi： 1S/C11H21N/c1-9(10-3-2-4-10)11-5-7-12-8-6-11/h9-12H,2-8H2,1H3
• InChI Key： NWFKGRKOLLWIOU-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1CCC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 4-(1-cyclobutylethyl)piperidine

Chemical Profile of 4-(1-cyclobutylethyl)piperidine (CAS No. 2228918-44-1)

4-(1-cyclobutylethyl)piperidine, identified by its Chemical Abstracts Service (CAS) number 2228918-44-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a unique structural motif that has garnered considerable attention due to its potential applications in drug discovery and development. The presence of a cyclobutyl ethyl side chain attached to the piperidine ring introduces specific steric and electronic properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural integrity of 4-(1-cyclobutylethyl)piperidine is characterized by a six-membered piperidine ring substituted at the 4-position with a 1-cyclobutylethyl group. This configuration imparts distinct physicochemical properties, including improved solubility and metabolic stability, which are critical factors in pharmaceutical design. The cyclobutyl group, in particular, contributes to the molecule's rigidity and can influence both its binding affinity and selectivity when interacting with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. The structural framework of 4-(1-cyclobutylethyl)piperidine has been leveraged in the synthesis of various lead compounds targeting neurological disorders, infectious diseases, and cancer. Its unique spatial arrangement allows for optimal interactions with protein receptors, making it a promising candidate for modulating enzyme activity and receptor binding.

One of the most compelling aspects of 4-(1-cyclobutylethyl)piperidine is its versatility in medicinal chemistry. Researchers have demonstrated its utility in generating analogs with enhanced pharmacokinetic profiles. For instance, modifications to the cyclobutyl ethyl side chain have yielded derivatives with improved blood-brain barrier penetration, a critical factor for treating central nervous system (CNS) disorders. These advancements underscore the compound's significance as a building block for next-generation therapeutics.

Recent studies have highlighted the role of 4-(1-cyclobutylethyl)piperidine in addressing unmet medical needs. Its incorporation into drug candidates has shown promise in preclinical models for conditions such as chronic pain and neurodegenerative diseases. The compound's ability to modulate neurotransmitter systems while maintaining low toxicity makes it an attractive option for further development. Additionally, its synthetic accessibility allows for rapid exploration of structural variations, accelerating the drug discovery process.

The chemical synthesis of 4-(1-cyclobutylethyl)piperidine involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic pathways include nucleophilic substitution reactions followed by cyclization steps to form the piperidine core. Advances in catalytic methods have further refined these processes, enabling more efficient production scales suitable for industrial applications.

In conclusion, 4-(1-cyclobutylethyl)piperidine (CAS No. 2228918-44-1) represents a compelling example of how structural innovation can drive pharmaceutical progress. Its unique chemical profile positions it as a key intermediate in the development of novel therapeutics targeting a wide range of diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is expected to grow further, solidifying its role as a cornerstone in drug discovery efforts.